N-(4-ethylphenyl)-6-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}-1,3,5-triazine-2,4-diamine
Overview
Description
N-(4-ethylphenyl)-6-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}-1,3,5-triazine-2,4-diamine is a useful research compound. Its molecular formula is C22H26FN7 and its molecular weight is 407.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 407.22337202 g/mol and the complexity rating of the compound is 508. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Structural Analysis
Research on similar compounds has focused on the synthesis and structural analysis of piperazine-supported amines and their salts. For example, the study of a piperazine-supported amine bearing a benzhydryl substituent revealed insights into its crystalline structure and potential for forming three-dimensional networks through hydrogen bonding and C-H⋯O contacts (Betz et al., 2011). Such structural investigations are fundamental in understanding the compound's chemical behavior and potential applications in material science and molecular engineering.
Antimicrobial Activities
Compounds within the triazole and piperazine families have been synthesized and tested for their antimicrobial properties. A study on new 1,2,4-triazole derivatives, including piperazine as an amine component, demonstrated that these compounds possess varying degrees of antimicrobial activity (Bektaş et al., 2010). This suggests potential research applications of the compound in the development of new antimicrobial agents.
Herbicidal and Plant Growth Regulatory Activities
Aryl(thio)carbamoyl derivatives of piperazines, including those with fluorophenyl groups, have been evaluated for herbicidal and plant growth regulatory activities. These compounds, incorporating elements similar to the compound , showed significant activity against certain plant species and offered insights into structure-activity relationships (Stoilkova et al., 2014). Research in this direction could explore the use of the compound in agricultural chemistry.
Antitumor Activity
Research on 1,2,4-triazole Schiff bases containing piperazine groups revealed that some compounds exhibited inhibitory activity against tumor cells, highlighting the potential for compounds with similar structures in cancer research (Ding et al., 2016). This suggests the exploration of N-(4-ethylphenyl)-6-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}-1,3,5-triazine-2,4-diamine in oncological studies.
properties
IUPAC Name |
2-N-(4-ethylphenyl)-6-[[4-(2-fluorophenyl)piperazin-1-yl]methyl]-1,3,5-triazine-2,4-diamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26FN7/c1-2-16-7-9-17(10-8-16)25-22-27-20(26-21(24)28-22)15-29-11-13-30(14-12-29)19-6-4-3-5-18(19)23/h3-10H,2,11-15H2,1H3,(H3,24,25,26,27,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DAOFDJBZYWZZBS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC2=NC(=NC(=N2)N)CN3CCN(CC3)C4=CC=CC=C4F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26FN7 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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